4,4-Difluoro-2-methylcyclohexan-1-one
Overview
Description
“4,4-Difluoro-2-methylcyclohexan-1-one” is a chemical compound with the molecular formula C7H10F2O . It is used in various chemical reactions and has a molecular weight of 148.15 .
Molecular Structure Analysis
The molecular structure of “4,4-Difluoro-2-methylcyclohexan-1-one” consists of a cyclohexanone ring with two fluorine atoms at the 4th carbon atom and one methyl group at the 2nd carbon atom . The InChI code for this compound is 1S/C7H10F2O/c1-5-4-7(8,9)3-2-6(5)10/h5H,2-4H2,1H3 .Scientific Research Applications
Carbonium Ion Stability and Isomerization
Research has shown the significance of cyclohexane derivatives in understanding carbonium ion stability and isomerization reactions. For instance, stable carbonium ions have been studied through the protonation and hydride abstraction from cyclohexane derivatives, offering insights into the stability and isomerization mechanisms relevant to 4,4-Difluoro-2-methylcyclohexan-1-one (Olah et al., 1967).
Conformational Preferences and Fluorine Effects
The conformational preferences of difluorocyclohexane compounds have been analyzed through NMR spectroscopy and computational studies, revealing how fluorine substitution influences molecular conformation. This research provides a foundation for understanding the structural aspects of 4,4-Difluoro-2-methylcyclohexan-1-one and similar molecules (Wiberg et al., 2005).
Nuclear Magnetic Resonance (NMR) Spectroscopy
The use of NMR spectroscopy for analyzing the conformational equilibria and structural characteristics of cyclohexane derivatives, including those with fluorine substituents, highlights the utility of this technique in studying compounds like 4,4-Difluoro-2-methylcyclohexan-1-one (Glazer et al., 1972).
Fluorous Biphase Reactions
The interactions of solvent components with fluorinated compounds in fluorous biphase reaction systems have been investigated, demonstrating the unique solvation and reaction behaviors of fluorinated cyclohexane derivatives (Gerig, 2005).
Molecular Dipole and Electrostatic Ordering
Studies on hexafluorocyclohexane reveal the electrostatic properties and molecular dipole moments that can arise from fluorination, which is relevant for understanding the electronic and physical properties of 4,4-Difluoro-2-methylcyclohexan-1-one and designing materials or molecules with specific properties (Keddie et al., 2015).
Safety and Hazards
properties
IUPAC Name |
4,4-difluoro-2-methylcyclohexan-1-one |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H10F2O/c1-5-4-7(8,9)3-2-6(5)10/h5H,2-4H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BMSJJVQSFXKMLX-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1CC(CCC1=O)(F)F |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H10F2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
148.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4,4-Difluoro-2-methylcyclohexan-1-one | |
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